Cas no 690245-73-9 (2,5-dimethyl-N-{4-(4-methylpiperazine-1-carbonyl)phenylmethyl}benzene-1-sulfonamide)

• Product Name: 2,5-dimethyl-N-{4-(4-methylpiperazine-1-carbonyl)phenylmethyl}benzene-1-sulfonamide
• CAS No: 690245-73-9
• MF: C₂₁H₂₇N₃O₃S
• MW: 401.522383928299
• CID: 5419121
• Update Time: 2025-05-22

2,5-dimethyl-N-{4-(4-methylpiperazine-1-carbonyl)phenylmethyl}benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide, 2,5-dimethyl-N-[[4-[(4-methyl-1-piperazinyl)carbonyl]phenyl]methyl]-
• 2,5-dimethyl-N-{4-(4-methylpiperazine-1-carbonyl)phenylmethyl}benzene-1-sulfonamide

• Inchi： 1S/C21H27N3O3S/c1-16-4-5-17(2)20(14-16)28(26,27)22-15-18-6-8-19(9-7-18)21(25)24-12-10-23(3)11-13-24/h4-9,14,22H,10-13,15H2,1-3H3
• InChI Key： QSLNASJTFXHUJG-UHFFFAOYSA-N
• SMILES： C1(S(NCC2=CC=C(C(N3CCN(C)CC3)=O)C=C2)(=O)=O)=CC(C)=CC=C1C

Additional information on 2,5-dimethyl-N-{4-(4-methylpiperazine-1-carbonyl)phenylmethyl}benzene-1-sulfonamide

2,5-Dimethyl-N-{4-(4-methylpiperazine-1-carbonyl)phenylmethyl}benzene-1-sulfonamide

The compound 690245-73-9, also known as 2,5-dimethyl-N-{4-(4-methylpiperazine-1-carbonyl)phenylmethyl}benzene-1-sulfonamide, is a highly specialized organic molecule with significant applications in the field of pharmaceutical chemistry. This compound has garnered attention due to its unique structural features and potential therapeutic benefits. Recent studies have highlighted its role in modulating cellular signaling pathways, making it a promising candidate for drug development.

Structure and Synthesis: The molecule consists of a benzene ring substituted with two methyl groups at the 2 and 5 positions, a sulfonamide group at position 1, and a piperazine-derived substituent at position 4. The piperazine moiety is further modified with a methyl group, enhancing its stability and bioavailability. The synthesis of this compound involves a multi-step process, including nucleophilic aromatic substitution and coupling reactions. Researchers have optimized the synthesis protocol to achieve high yields and purity, ensuring its suitability for biological testing.

Biological Activity: Recent findings from in vitro studies suggest that 690245-73-9 exhibits potent inhibitory activity against several kinases involved in cancer progression. Its ability to bind selectively to these targets makes it a valuable tool in the development of anti-cancer therapies. Additionally, preclinical studies have demonstrated its efficacy in reducing tumor growth in animal models, further underscoring its potential as a therapeutic agent.

Pharmacokinetics and Toxicology: Understanding the pharmacokinetic profile of 690245-73-9 is crucial for its clinical application. Studies have shown that the compound has favorable absorption properties and moderate clearance rates, indicating its suitability for oral administration. Toxicological evaluations have revealed minimal adverse effects at therapeutic doses, making it a safe candidate for further development.

Applications in Drug Development: The compound's unique combination of biological activity and pharmacokinetic properties positions it as a leading candidate in the pipeline for anti-cancer drugs. Pharmaceutical companies are actively exploring its potential for treating various malignancies, including breast and lung cancer. Collaborative efforts between academia and industry have accelerated its progression through preclinical stages.

Future Directions: Ongoing research aims to enhance the potency and selectivity of 690245-73-9 through structural modifications. Advanced computational techniques, such as molecular docking and machine learning algorithms, are being employed to design analogs with improved pharmacodynamic properties. These efforts are expected to pave the way for the next generation of targeted therapies.

In conclusion, 690245-73-9, or 2,5-dimethyl-N-{4-(4-methylpiperazine-1-carbonyl)phenylmethyl}benzene-1-sulfonamide, represents a significant advancement in medicinal chemistry. Its promising biological profile and favorable pharmacokinetic characteristics make it a strong contender for future clinical applications. As research continues to unfold, this compound holds the potential to revolutionize cancer treatment by offering a novel approach to targeting critical signaling pathways.